Cas no 2228088-01-3 (methyl 2-amino-2-(2-bromo-4-nitrophenyl)acetate)

• Product Name: methyl 2-amino-2-(2-bromo-4-nitrophenyl)acetate
• CAS No: 2228088-01-3
• MF: C₉H₉BrN₂O₄
• MW: 289.082761526108
• CID: 6423160
• PubChem ID: 165643742
• Update Time: 2025-05-19

methyl 2-amino-2-(2-bromo-4-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(2-bromo-4-nitrophenyl)acetate
• EN300-1922302
• 2228088-01-3

• Inchi： 1S/C9H9BrN2O4/c1-16-9(13)8(11)6-3-2-5(12(14)15)4-7(6)10/h2-4,8H,11H2,1H3
• InChI Key： HSUIUTXDGSUKIV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(=O)OC)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.97457g/mol
• Monoisotopic Mass: 287.97457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.1Ų

Additional information on methyl 2-amino-2-(2-bromo-4-nitrophenyl)acetate

Methyl 2-amino-2-(2-bromo-4-nitrophenyl)acetate (CAS No. 2228088-01-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-2-(2-bromo-4-nitrophenyl)acetate, identified by its unique chemical identifier CAS No. 2228088-01-3, represents a significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. Its structural features, including the presence of both amino and nitro functional groups on a brominated aromatic ring, make it a versatile building block for medicinal chemists.

The< strong>2-bromo-4-nitrophenyl moiety is particularly noteworthy, as it imparts specific electronic and steric properties that can be exploited in drug design. The bromine atom, being an electrophilic center, facilitates further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules. Meanwhile, the nitro group can be reduced to an amine or converted into other functionalities like azides or carboxylic acids, broadening the scope of possible derivatives.

In recent years, there has been a surge in research focusing on molecules that modulate central nervous system (CNS) function. Methyl 2-amino-2-(2-bromo-4-nitrophenyl)acetate has emerged as a valuable precursor in the development of novel neuroactive agents. For instance, derivatives of this compound have been investigated for their potential role in treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease. The< strong>amino group provides a handle for further derivatization into pharmacophores that can interact with specific neurotransmitter receptors or enzymes.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify promising lead compounds. Methyl 2-amino-2-(2-bromo-4-nitrophenyl)acetate has been utilized in virtual screening campaigns due to its structural complexity and predicted biological activity. Its scaffold has shown promise in preliminary assays for inhibiting enzymes involved in inflammation and oxidative stress, which are key pathological mechanisms in various chronic diseases.

The synthesis of< strong>Methyl 2-amino-2-(2-bromo-4-nitrophenyl)acetate involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Typically, it begins with the bromination of a nitrobenzene derivative followed by acetylation and subsequent functional group manipulation. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to enhance yield and purity, ensuring that pharmaceutical-grade material is obtained for further development.

The< strong>CAS No. 2228088-01-3 designation ensures traceability and regulatory compliance within the global chemical supply chain. This standardized identification system allows researchers and manufacturers to verify the authenticity and consistency of batches purchased from chemical suppliers. As regulatory agencies continue to scrutinize chemical intermediates for safety and efficacy, having a well-documented compound like Methyl 2-amino-2-(2-bromo-4-nitrophenyl)acetate is essential for navigating complex regulatory landscapes.

In conclusion, Methyl 2-amino-2-(2-bromo-4-nitrophenyl)acetate stands out as a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural attributes enable the creation of diverse bioactive molecules with potential therapeutic applications across multiple disease areas. As research progresses, this compound will likely continue to play a central role in the discovery and development of next-generation drugs designed to address unmet medical needs.